
A Technical Guide to the Physical Properties of
Dichloromaleic Anhydride Crystals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichloromaleic anhydride

Cat. No.: B073337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

dichloromaleic anhydride crystals. The information is curated for professionals in research

and development who require precise data for experimental design, process development, and

quality control. This document presents quantitative data in a structured format, details relevant

experimental methodologies, and includes a logical workflow for property determination.

Core Physical Properties
Dichloromaleic anhydride (CAS No. 1122-17-4) is a reactive organic compound that appears

as a white to beige crystalline solid.[1][2] Its molecular formula is C₄Cl₂O₃, with a molecular

weight of approximately 166.95 g/mol .[3][4] Understanding its physical characteristics is crucial

for its application in organic synthesis and polymer chemistry.[2]

Quantitative Data Summary
The physical properties of dichloromaleic anhydride are summarized in the tables below.

Data has been compiled from various sources, and ranges are provided to reflect minor

variations in reported values.

Table 1: General Physical Properties
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Property Value Source(s)

Molecular Formula C₄Cl₂O₃ [5]

Molecular Weight 166.95 g/mol [6]

Appearance
White to light yellow powder or

crystals

Odor Pungent [2]

Table 2: Thermal Properties

Property Value Source(s)

Melting Point 118 - 122 °C [3][6]

Boiling Point 170.5 °C at 760 mmHg [5][7]

130 °C at 100 Torr [3]

118 - 125 °C [6][8]

Flash Point 74.1 °C [7]

Table 3: Density and Solubility

Property Value Source(s)

Density 1.79 g/cm³ [7]

1.793 g/cm³ [5]

~1.717 g/cm³ (estimate) [6]

Solubility Sparingly soluble in water [2]

Soluble in Chloroform,

Methanol (Slightly, Heated)
[5][8]

Table 4: Spectroscopic and Other Properties
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Property Value/Information Source(s)

Refractive Index 1.548 [5]

InChI Key
AGULWIQIYWWFBJ-

UHFFFAOYSA-N
[3]

Canonical SMILES C1(=C(C(=O)OC1=O)Cl)Cl [5]

13C NMR Spectra available [9]

IR Spectra Spectra available [1]

Mass Spectra Spectra available [1]

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of

dichloromaleic anhydride are outlined below. These protocols are based on standard

laboratory techniques for organic compounds.[10][11]

Determination of Melting Point
The melting point of dichloromaleic anhydride crystals can be determined using a capillary

melting point apparatus.[10]

Materials:

Dichloromaleic anhydride crystals

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Procedure:

Ensure the dichloromaleic anhydride sample is dry and finely powdered. If necessary,

gently grind the crystals using a mortar and pestle.
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Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

This can be achieved by tapping the sealed end of the tube on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample at a rate of approximately 10-15 °C per minute initially.

As the temperature approaches the expected melting point (~120 °C), reduce the heating

rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). This

range is the melting point.

For accuracy, a second determination should be performed.

Determination of Boiling Point by Simple Distillation
The boiling point can be determined using a simple distillation apparatus, which is also a

method for purification.[10]

Materials:

Dichloromaleic anhydride

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Heating mantle

Boiling chips

Thermometer
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Procedure:

Place a sample of dichloromaleic anhydride and a few boiling chips into the round-bottom

flask.

Assemble the simple distillation apparatus, ensuring all joints are properly sealed. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises.

The boiling point is the stable temperature at which the vapor is condensing and dripping into

the receiving flask. Record this temperature.

It is important to note that the boiling point is pressure-dependent. The atmospheric pressure

should be recorded if it deviates significantly from 760 mmHg.

Determination of Solubility
The solubility of dichloromaleic anhydride in various solvents can be determined through

qualitative observation.[12][13]

Materials:

Dichloromaleic anhydride crystals

A selection of solvents (e.g., water, chloroform, methanol, hexane)

Test tubes

Vortex mixer or stirring rod

Procedure:

Place a small, measured amount (e.g., 10 mg) of dichloromaleic anhydride into a series of

test tubes.
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To each test tube, add a measured volume (e.g., 1 mL) of a different solvent.

Agitate the mixture using a vortex mixer or by stirring for a set period.

Observe whether the solid dissolves completely. If it does, the compound is soluble. If it

remains undissolved, it is insoluble. If some dissolves, it is sparingly or slightly soluble.

For slightly soluble compounds, gentle heating can be applied to observe if solubility

increases, as is the case with methanol.[5]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of an organic crystalline compound like dichloromaleic anhydride.
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Workflow for Physical Property Determination of Dichloromaleic Anhydride

Sample Preparation

Property Analysis

Data Compilation and Reporting
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Purification (e.g., Recrystallization/Sublimation)

Drying of Sample
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Generate Technical Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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